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Compound of Interest

Compound Name: Isopropyl isostearate

Cat. No.: B3428478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl isostearate is a versatile ester widely utilized in the pharmaceutical, cosmetic, and

personal care industries as an emollient, lubricant, and solvent. Its thermal properties are

critical for formulation development, manufacturing process design, and ensuring product

stability and performance. This technical guide provides a comprehensive overview of the core

thermal characteristics of isopropyl isostearate, detailed experimental protocols for their

determination, and a discussion of the relationship between its chemical structure and thermal

behavior.

Data Presentation
The thermal properties of isopropyl isostearate have been reported across various sources.

The following tables summarize the available quantitative data. It is important to note that some

values are estimates and variations may exist between different measurement techniques and

sample purities.

Table 1: Key Thermal Properties of Isopropyl Isostearate
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Property Value Source(s) Notes

Melting Point ~ -5 °C to 18.45 °C

Various commercial

and technical

datasheets

Can be a low-melting

solid or liquid at room

temperature.

Boiling Point ~185 - 380 °C

Various commercial

and technical

datasheets

Some values are

estimates.

Flash Point ~157 - 183.6 °C

Various commercial

and technical

datasheets

Closed cup method.

Some values are

estimates.

Specific Heat

Capacity

Data not available for

pure isopropyl

isostearate.

-

See Table 2 for data

on similar fatty acid

esters.

Thermal Conductivity

Data not available for

pure isopropyl

isostearate.

-

See Table 2 for data

on similar fatty acid

esters.

Table 2: Thermal Properties of Similar Fatty Acid Esters (for reference)

Compound
Specific Heat
Capacity (J/g·K)

Thermal
Conductivity
(W/m·K)

Temperature (°C)

Isopropyl Myristate ~1.9 - 2.1 ~0.14 - 0.16 20 - 100

Isopropyl Palmitate ~1.9 - 2.2 ~0.14 - 0.16 20 - 100

Isopropyl Stearate ~1.9 - 2.2 ~0.14 - 0.16 20 - 100

Note: The values in Table 2 are approximate and are provided as a reference due to the lack of

specific experimental data for isopropyl isostearate in the searched sources. These values

are typical for fatty acid esters of similar molecular weight.

Experimental Protocols
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The determination of the thermal properties of isopropyl isostearate involves several standard

analytical techniques. The following are detailed methodologies for key experiments.

Melting Point and Enthalpy of Fusion by Differential
Scanning Calorimetry (DSC)
Objective: To determine the melting point and the heat of fusion of isopropyl isostearate.

Apparatus: A calibrated Differential Scanning Calorimeter (DSC) equipped with a cooling

system. Aluminum or hermetic pans.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of high-purity isopropyl isostearate into a

DSC pan. If the sample is a liquid at room temperature, it should be cooled and solidified

before the analysis.

Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the

DSC cell.

Thermal Program:

Equilibrate the sample at a temperature well below its expected melting point (e.g., -50

°C).

Ramp the temperature at a controlled rate, typically 5-10 °C/min, to a temperature well

above the melting point (e.g., 50 °C).

Hold at the final temperature for a few minutes to ensure complete melting.

Cool the sample back to the initial temperature at a controlled rate.

Data Analysis: The melting point is determined as the onset or peak temperature of the

endothermic transition in the heating curve. The enthalpy of fusion (ΔHfus) is calculated by

integrating the area under the melting peak.

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal Properties
of Isopropyl Isostearate]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3428478?utm_src=pdf-body
https://www.benchchem.com/product/b3428478?utm_src=pdf-body
https://www.benchchem.com/product/b3428478?utm_src=pdf-body
https://www.benchchem.com/product/b3428478#thermal-properties-of-isopropyl-isostearate
https://www.benchchem.com/product/b3428478#thermal-properties-of-isopropyl-isostearate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3428478#thermal-properties-of-isopropyl-isostearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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